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Compound of Interest

Compound Name: Isopropyl propionate

Cat. No.: B1204450 Get Quote

An In-depth Technical Guide on the Thermodynamic Properties and Stability of Isopropyl
Propionate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties and

stability of isopropyl propionate. The information is compiled from various scientific sources

to assist researchers, scientists, and drug development professionals in understanding the

physicochemical characteristics of this compound. All quantitative data is presented in

structured tables, and detailed experimental methodologies are described.

Physicochemical and Thermodynamic Properties
Isopropyl propionate (C₆H₁₂O₂) is a colorless liquid ester with a characteristic fruity odor.[1][2]

It is less dense than water and its vapors are heavier than air.[3][4][5] The key physicochemical

and thermodynamic properties of isopropyl propionate are summarized in the tables below.

Table 1: General Physicochemical Properties of
Isopropyl Propionate
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Property Value Source

Molecular Formula C₆H₁₂O₂ [1][3]

Molecular Weight 116.16 g/mol [1][3]

CAS Number 637-78-5 [3]

Appearance Colorless liquid [1][3]

Odor
Fruity, reminiscent of pineapple

and banana
[1][6]

Density 0.863 - 0.869 g/cm³ at 20°C [1][7]

Boiling Point 108 - 111 °C at 760 mmHg [1][6][8][9]

Melting Point -75.9 °C (estimated) [1][3]

Flash Point 15 - 16.67 °C [3][9]

Water Solubility 5.95 mg/mL at 25 °C [3][6]

logP (Octanol/Water) 1.34 - 1.73 [1][3]

Refractive Index 1.385 - 1.387 at 20 °C [9]

Critical Temperature
594.22 K (321.07 °C)

(estimated)
[1]

Critical Pressure 3302.95 kPa (estimated) [1]

Table 2: Vapor Pressure of Isopropyl Propionate at
Different Temperatures

Temperature (°C)
Vapor Pressure
(mmHg)

Vapor Pressure
(hPa)

Source

20 ~17.6 ~23.4 [6]

25 21.6 - 23.4 28.8 - 31.2 [1]

Stability and Decomposition
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Isopropyl propionate is considered stable under normal storage conditions.[2][8] However, it

is a highly flammable liquid and should be kept away from heat, sparks, open flames, and other

ignition sources.[3][4] Incompatibilities include strong oxidizing agents, acids, and bases.[2][4]

[10]

Thermal Stability and Decomposition
The thermal decomposition of isopropyl propionate has been studied, and it is known to

undergo pyrolysis at elevated temperatures. The kinetics of the thermal decomposition were

found to follow a first-order rate law. A study on the initial thermal pyrolysis of isopropyl
propionate was conducted in the temperature range of 583–623 K.[11]

The Arrhenius equation for the decomposition is given as: k(T) = 10¹³⁰⁶ ± ⁰⁰⁹ × exp{[−(45,400 ±

200) cal mol⁻¹]/RT} s⁻¹[11]

This equation is crucial for understanding the compound's behavior at high temperatures and

for process safety assessments.

Chemical Stability and Hydrolysis
As an ester, isopropyl propionate is susceptible to hydrolysis, especially in the presence of

acids or bases, to yield isopropanol and propionic acid.[2] This reaction is a key consideration

in its use in aqueous formulations and for its environmental fate. The hydrolysis can be

represented by the following reaction:

C₂H₅C(=O)OCH(CH₃)₂ + H₂O ⇌ C₂H₅COOH + (CH₃)₂CHOH

Experimental Protocols
The determination of thermodynamic properties requires precise experimental techniques.

Below are detailed methodologies for key experiments relevant to the data presented.

Combustion Calorimetry for Enthalpy of Formation
Combustion calorimetry is a standard method to determine the enthalpy of combustion of a

substance, from which the standard enthalpy of formation can be calculated.[12][13][14]
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Principle: A known mass of the substance is completely combusted in a high-pressure oxygen

atmosphere within a sealed container called a bomb calorimeter. The heat released by the

combustion is absorbed by the surrounding water bath, and the temperature change is

measured.

Apparatus:

Bomb calorimeter

High-pressure oxygen cylinder

Ignition system

High-precision thermometer

Balance

Procedure:

A precisely weighed sample of isopropyl propionate is placed in the sample holder within

the bomb.

The bomb is sealed and pressurized with an excess of pure oxygen.

The bomb is placed in a known volume of water in an insulated container (the calorimeter).

The initial temperature of the water is recorded.

The sample is ignited using an electrical fuse.

The temperature of the water is monitored and the maximum temperature reached is

recorded.

The heat capacity of the calorimeter is determined by combusting a standard substance with

a known enthalpy of combustion (e.g., benzoic acid).

The enthalpy of combustion of isopropyl propionate is calculated from the temperature

change, the heat capacity of the calorimeter, and the mass of the sample.
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The standard enthalpy of formation is then calculated using Hess's Law, with the known

standard enthalpies of formation of the combustion products (CO₂ and H₂O).

Differential Scanning Calorimetry (DSC) for Phase
Transitions and Stability
Differential Scanning Calorimetry (DSC) is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.[15] It is widely used to determine melting points, glass

transitions, and to study thermal stability.[16][17]

Principle: The sample and a reference material are heated or cooled at a constant rate. The

difference in heat flow to the sample and reference is measured, which corresponds to

endothermic or exothermic events in the sample.

Apparatus:

Differential Scanning Calorimeter

Sample pans (e.g., aluminum)

Crimper for sealing pans

Inert gas supply (e.g., nitrogen)

Procedure:

A small, accurately weighed amount of isopropyl propionate is hermetically sealed in a

sample pan.

An empty sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The cell is purged with an inert gas.

A temperature program is initiated, typically a linear heating ramp.
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The heat flow to the sample is recorded as a function of temperature.

Endothermic events like melting will appear as peaks, from which the melting point (onset or

peak temperature) and the enthalpy of fusion (peak area) can be determined.

Exothermic events, such as decomposition, can also be observed and quantified.

Visualizations
Decomposition Pathways of Isopropyl Propionate
The following diagram illustrates the primary decomposition pathways for isopropyl
propionate: thermal pyrolysis and hydrolysis.
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Caption: Decomposition pathways of isopropyl propionate.

Relationship Between Thermodynamic Properties and
Stability
This diagram illustrates the logical relationship between the fundamental thermodynamic

properties of a compound and its overall stability.
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Caption: Influence of thermodynamics on stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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